Cas no 1408074-57-6 (tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1408074-57-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4594798
• PubChem ID: 51016577
• Update Time: 2025-11-02

tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• exo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane
• tert-butyl (1R,2S,5S)-rel-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• DTXSID401116145
• endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane
• 1408074-57-6
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (1R,2S,5S)-rel-
• CS-0058784
• tert-butyl (1R,2S,5S)-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• 1408075-82-0

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-4-6-9(13)10(14)7-5-8/h8-10,14H,4-7H2,1-3H3/t8-,9+,10-/m0/s1
• InChI Key： SOFQURHPMOOMIL-AEJSXWLSSA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])(CC1)CC[C@@H]2O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

Comprehensive Guide to tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1408074-57-6)

In the ever-evolving field of organic chemistry and pharmaceutical research, tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS 1408074-57-6) has emerged as a compound of significant interest. This bicyclic structure, featuring a tert-butyl ester and a hydroxyl group, is widely utilized in drug discovery and medicinal chemistry. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a trending topic in scientific discussions.

The molecular structure of tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate consists of an 8-azabicyclo[3.2.1]octane core, which is a key scaffold in many bioactive molecules. The exo-2-hydroxy configuration enhances its reactivity and selectivity in chemical transformations, while the tert-butyl carboxylate group provides stability and ease of handling. These features make it a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

One of the most searched questions about this compound is its role in asymmetric synthesis. Due to its chiral centers and rigid bicyclic framework, tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate is often employed as a building block for enantioselective reactions. Researchers are particularly interested in its use for constructing pharmacophores with high stereochemical purity, a critical factor in modern drug design. Additionally, its solubility in organic solvents and thermal stability are frequently discussed in laboratory forums, as these properties influence its handling and storage conditions.

The pharmaceutical industry has shown growing interest in tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate due to its potential applications in neurological disorders and pain management. Recent studies highlight its utility as a precursor for sigma receptor ligands and dopamine modulators, which are pivotal in treating conditions like Parkinson's disease and schizophrenia. These applications align with current trends in precision medicine and targeted drug delivery, making the compound a hot topic in research publications and patent filings.

From a commercial perspective, the demand for tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate is driven by its scalability and cost-effectiveness in large-scale synthesis. Suppliers often emphasize its high purity grades (e.g., >98%) and compliance with Good Manufacturing Practices (GMP), which are essential for regulatory approvals. The compound's CAS number 1408074-57-6 is a critical identifier in procurement databases, ensuring accurate sourcing for academic and industrial laboratories.

In conclusion, tert-butyl exo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS 1408074-57-6) stands out as a multifaceted compound with broad utility in synthetic and medicinal chemistry. Its unique structural features, combined with its relevance to cutting-edge therapeutic research, underscore its importance in scientific and industrial settings. As the field advances, this compound is likely to remain a focal point for innovation in drug development and chemical synthesis.